Cas no 901268-79-9 (1-(4-chlorophenyl)-3-(3,4-dimethoxyphenyl)-8-methoxy-1H-pyrazolo4,3-cquinoline)
1-(4-chlorophenyl)-3-(3,4-dimethoxyphenyl)-8-methoxy-1H-pyrazolo4,3-cquinoline Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-chlorophenyl)-3-(3,4-dimethoxyphenyl)-8-methoxypyrazolo[4,3-c]quinoline
- AKOS001804153
- F3407-1579
- 1-(4-chlorophenyl)-3-(3,4-dimethoxyphenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline
- 901268-79-9
- 1-(4-chlorophenyl)-3-(3,4-dimethoxyphenyl)-8-methoxy-1H-pyrazolo4,3-cquinoline
-
- Inchi: 1S/C25H20ClN3O3/c1-30-18-9-10-21-19(13-18)25-20(14-27-21)24(15-4-11-22(31-2)23(12-15)32-3)28-29(25)17-7-5-16(26)6-8-17/h4-14H,1-3H3
- InChI Key: QDRABZMRDSFMGH-UHFFFAOYSA-N
- SMILES: N1C2C(=CC(OC)=CC=2)C2N(C3=CC=C(Cl)C=C3)N=C(C3=CC=C(OC)C(OC)=C3)C=2C=1
Computed Properties
- Exact Mass: 445.1193192g/mol
- Monoisotopic Mass: 445.1193192g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 5
- Complexity: 619
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 58.4Ų
1-(4-chlorophenyl)-3-(3,4-dimethoxyphenyl)-8-methoxy-1H-pyrazolo4,3-cquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3407-1579-2μmol |
1-(4-chlorophenyl)-3-(3,4-dimethoxyphenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline |
901268-79-9 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3407-1579-5μmol |
1-(4-chlorophenyl)-3-(3,4-dimethoxyphenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline |
901268-79-9 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3407-1579-10μmol |
1-(4-chlorophenyl)-3-(3,4-dimethoxyphenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline |
901268-79-9 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3407-1579-20μmol |
1-(4-chlorophenyl)-3-(3,4-dimethoxyphenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline |
901268-79-9 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F3407-1579-1mg |
1-(4-chlorophenyl)-3-(3,4-dimethoxyphenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline |
901268-79-9 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3407-1579-2mg |
1-(4-chlorophenyl)-3-(3,4-dimethoxyphenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline |
901268-79-9 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3407-1579-3mg |
1-(4-chlorophenyl)-3-(3,4-dimethoxyphenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline |
901268-79-9 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3407-1579-4mg |
1-(4-chlorophenyl)-3-(3,4-dimethoxyphenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline |
901268-79-9 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3407-1579-5mg |
1-(4-chlorophenyl)-3-(3,4-dimethoxyphenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline |
901268-79-9 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3407-1579-10mg |
1-(4-chlorophenyl)-3-(3,4-dimethoxyphenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline |
901268-79-9 | 10mg |
$79.0 | 2023-09-10 |
1-(4-chlorophenyl)-3-(3,4-dimethoxyphenyl)-8-methoxy-1H-pyrazolo4,3-cquinoline Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
Additional information on 1-(4-chlorophenyl)-3-(3,4-dimethoxyphenyl)-8-methoxy-1H-pyrazolo4,3-cquinoline
Introduction to 1-(4-chlorophenyl)-3-(3,4-dimethoxyphenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline (CAS No. 901268-79-9)
1-(4-chlorophenyl)-3-(3,4-dimethoxyphenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline, identified by its CAS number 901268-79-9, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinoline scaffold, a class of molecules well-documented for their broad spectrum of biological activities and therapeutic potential. The presence of multiple functional groups, including chloro, methoxy, and dimethoxy substituents, contributes to its unique chemical properties and reactivity, making it a promising candidate for further investigation in drug discovery and development.
The quinoline core of 1-(4-chlorophenyl)-3-(3,4-dimethoxyphenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline is known to exhibit various pharmacological effects, primarily due to its ability to interact with multiple biological targets. Recent studies have highlighted the quinoline derivatives as key players in the treatment of infectious diseases, particularly those caused by protozoan parasites such as *Plasmodium falciparum*. The structural features of this compound may contribute to its potential antimalarial activity by inhibiting essential enzymes or disrupting critical pathways in the parasite's lifecycle.
In addition to its antimalarial potential, 1-(4-chlorophenyl)-3-(3,4-dimethoxyphenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline has been explored for its anti-inflammatory and anticancer properties. The methoxy and dimethoxy groups in the molecule are particularly noteworthy, as they can modulate the electronic distribution and binding affinity to biological targets. This modification strategy is widely employed in medicinal chemistry to enhance drug efficacy and selectivity. Preliminary in vitro studies have suggested that this compound may exhibit inhibitory effects on certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival.
The synthesis of 1-(4-chlorophenyl)-3-(3,4-dimethoxyphenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline involves a multi-step process that requires careful optimization to ensure high yield and purity. The chloro-substituted benzene ring serves as a key intermediate in the synthesis, allowing for further functionalization through nucleophilic aromatic substitution or cross-coupling reactions. The methoxy groups are typically introduced at later stages of the synthesis to prevent unwanted side reactions. Advanced synthetic techniques such as palladium-catalyzed coupling reactions have been employed to construct the pyrazolo[4,3-c]quinoline core efficiently.
From a computational chemistry perspective, the molecular structure of 1-(4-chlorophenyl)-3-(3,4-dimethoxyphenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline has been subjected to detailed quantum mechanical calculations to predict its binding interactions with potential biological targets. These studies have provided valuable insights into the compound's binding mode and affinity for receptors such as hERG channels or voltage-gated sodium channels. Such information is crucial for designing next-generation drugs with improved pharmacokinetic profiles and reduced toxicity.
The pharmacokinetic properties of 1-(4-chlorophenyl)-3-(3,4-dimethoxyphenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline are also of significant interest. In vivo studies have begun to elucidate its absorption, distribution, metabolism, and excretion (ADME) characteristics. The presence of methoxy groups may influence its metabolic stability by facilitating glucuronidation or sulfation pathways. Understanding these processes is essential for predicting drug bioavailability and designing formulations that optimize therapeutic efficacy.
Recent advancements in high-throughput screening (HTS) technologies have enabled the rapid evaluation of large libraries of compounds for biological activity. 1-(4-chlorophenyl)-3-(3,4-dimethoxyphenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline has been incorporated into such screens to identify novel leads for therapeutic intervention. The compound's unique structural features make it an attractive candidate for further exploration in target-driven drug discovery programs aimed at developing treatments for neglected tropical diseases.
The role of computational modeling in rational drug design has been instrumental in guiding the optimization of 1-(4-chlorophenyl)-3-(3,4-dimethoxyphenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline. By integrating experimental data with computational predictions, researchers can iteratively refine the molecular structure to enhance its pharmacological properties. This approach has led to the identification of more potent and selective analogs with improved therapeutic profiles.
The environmental impact of synthesizing and disposing of 1-(4-chlorophenyl)-3-(3,4-dimethoxyphenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline is another critical consideration. Green chemistry principles have been applied to develop more sustainable synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. These efforts align with global initiatives aimed at promoting sustainable pharmaceutical manufacturing practices.
In conclusion, 1-(4-chlorophenyl)-3-(3,4-dimethoxyphenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline (CAS No. 901268-79-9) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its complex scaffold and diverse functional groups make it a versatile tool for exploring new therapeutic strategies across multiple disease areas. As research continues to uncover its biological activities and optimize its synthetic pathways, 1-(4-chlorophenyl)-3-(...)
901268-79-9 (1-(4-chlorophenyl)-3-(3,4-dimethoxyphenyl)-8-methoxy-1H-pyrazolo4,3-cquinoline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)